Cas no 1250490-60-8 (N-[(3,5-Dimethylphenyl)methyl]cyclobutanamine)

• Product Name: N-[(3,5-Dimethylphenyl)methyl]cyclobutanamine
• CAS No: 1250490-60-8
• MF: C₁₃H₁₉N
• MW: 189.29666352272
• CID: 5048918
• Update Time: 2025-06-29

N-[(3,5-Dimethylphenyl)methyl]cyclobutanamine Chemical and Physical Properties

Names and Identifiers

• N-[(3,5-dimethylphenyl)methyl]cyclobutanamine
• N-[(3,5-Dimethylphenyl)methyl]cyclobutanamine

• Inchi： 1S/C13H19N/c1-10-6-11(2)8-12(7-10)9-14-13-4-3-5-13/h6-8,13-14H,3-5,9H2,1-2H3
• InChI Key： JOGAYLFGHPTXFW-UHFFFAOYSA-N
• SMILES： N(CC1C=C(C)C=C(C)C=1)C1CCC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 164
• XLogP3: 2.9
• Topological Polar Surface Area: 12

Additional information on N-[(3,5-Dimethylphenyl)methyl]cyclobutanamine

Introduction to N-[(3,5-Dimethylphenyl)methyl]cyclobutanamine (CAS No. 1250490-60-8)

N-[(3,5-Dimethylphenyl)methyl]cyclobutanamine, with the chemical identifier CAS No. 1250490-60-8, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule, characterized by its unique structural features, has garnered attention for its potential applications in drug discovery and development. The presence of a cyclobutane ring fused with a dimethylphenyl group and an amine substituent makes it a structurally intriguing candidate for further exploration.

The compound's molecular structure, featuring a rigid cyclobutane core and an aromatic dimethylphenyl moiety, suggests possible interactions with biological targets that could be exploited for therapeutic purposes. The amine functional group further enhances its versatility, allowing for modifications that could tailor its pharmacological properties. This combination of structural elements positions N-[(3,5-Dimethylphenyl)methyl]cyclobutanamine as a promising scaffold for the design of novel bioactive molecules.

In recent years, there has been growing interest in the development of small molecules that can modulate biological pathways associated with various diseases. The cyclobutane ring, known for its stability and ability to engage in specific interactions with biological targets, has been increasingly utilized in medicinal chemistry. Similarly, dimethylphenyl groups are often incorporated into drug candidates due to their ability to enhance binding affinity and metabolic stability. The amine group provides a site for further chemical manipulation, enabling the creation of derivatives with enhanced pharmacological profiles.

Current research in the field of drug discovery has highlighted the importance of structural diversity in identifying new therapeutic agents. N-[(3,5-Dimethylphenyl)methyl]cyclobutanamine exemplifies this principle by combining multiple pharmacophoric elements into a single molecular framework. This approach has led to the identification of several lead compounds with promising preclinical activity. The compound's potential as a scaffold for drug development has been recognized by researchers who are exploring its utility in various therapeutic contexts.

One area of particular interest is the use of N-[(3,5-Dimethylphenyl)methyl]cyclobutanamine in the development of treatments for neurological disorders. The structural features of this compound suggest that it may interact with neurotransmitter receptors or other key proteins involved in neural signaling. Preliminary studies have indicated that derivatives of this molecule may exhibit properties that make them suitable for addressing conditions such as depression, anxiety, and neurodegenerative diseases. These findings have spurred further investigation into the pharmacological potential of this class of compounds.

The synthesis and characterization of N-[(3,5-Dimethylphenyl)methyl]cyclobutanamine have also provided valuable insights into synthetic methodologies that can be applied to other complex molecules. The challenges associated with introducing multiple functional groups into a rigid framework have led to the development of innovative synthetic strategies. These advancements not only facilitate the production of this specific compound but also contribute to the broader toolkit available to medicinal chemists.

Another exciting aspect of N-[(3,5-Dimethylphenyl)methyl]cyclobutanamine is its potential as a tool for understanding biological mechanisms. By studying how this compound interacts with biological targets, researchers can gain insights into the underlying processes that contribute to disease. This information can then be used to develop more targeted and effective therapies. The compound's ability to modulate specific pathways makes it a valuable asset in both academic research and industrial drug discovery programs.

As our understanding of biology continues to evolve, so too does our ability to design molecules that can interact with biological systems in precise ways. N-[(3,5-Dimethylphenyl)methyl]cyclobutanamine represents a prime example of how structural innovation can lead to the discovery of new therapeutic agents. Its unique combination of features makes it a versatile scaffold for drug development, and its potential applications span multiple therapeutic areas. Further research is warranted to fully explore its pharmacological properties and therapeutic promise.

In conclusion, N-[(3,5-Dimethylphenyl)methyl]cyclobutanamine (CAS No. 1250490-60-8) is a compound with significant potential in pharmaceutical chemistry and medicinal biology. Its structural features make it an attractive candidate for drug discovery efforts aimed at treating various diseases. The ongoing research into this molecule underscores its importance as a scaffold for developing novel bioactive molecules and as a tool for understanding biological mechanisms.